(S)-OTS514

• Molecular Formula: C21H20N2O2S
• Molecular Weight: 364.5 g/mol
• InChI: InChI=1S/C21H20N2O2S/c1-11-9-16(24)17(14-5-3-13(4-6-14)12(2)10-22)18-15-7-8-26-20(15)21(25)23-19(11)18/h3-9,12,24H,10,22H2,1-2H3,(H,23,25)/t12-/m0/s1
• InChIKey: OETLNMOJNONWOY-LBPRGKRZSA-N

(S)-OTS514 Procurement Guide: Defined S-Enantiomer of the Clinical-Grade TOPK Inhibitor OTS514

(S)-OTS514 (CAS 1338541-25-5) is the chirally resolved S-enantiomer of the thieno[2,3-c]quinolin-4(5H)-one class TOPK/PBK inhibitor OTS514 . The compound acts as a highly potent, ATP-competitive inhibitor of T‑lymphokine‑activated killer cell‑originated protein kinase (TOPK; also PDZ-binding kinase, PBK), a serine/threonine mitotic kinase overexpressed across aggressive solid tumors and hematological malignancies but minimally expressed in normal tissues [1]. The core pharmacophore (racemic OTS514) has progressed into advanced preclinical efficacy testing in ovarian, lung, kidney, and hematological cancer models, with patent coverage by OncoTherapy Science Inc., establishing a credible translational development trajectory [2].

1 Target engagement: TOPK/PBK pathway inhibition study fit

2 Stereochemistry: Defined S-enantiomer for chiral-control research

3 Model context: Oncology xenograft and in vitro model-response studies

• [1] Matsuo Y, Park JH, Miyamoto T, et al. TOPK inhibitor induces complete tumor regression in xenograft models of human cancer through inhibition of cytokinesis. Sci Transl Med. 2014;6(259):259ra145. View Source
• [2] Nakamura Y, Matsuo Y, Hisada S, et al. Tricyclic compounds and PBK inhibitors containing the same. Patent WO/2011/123419, 2011. View Source

Why (S)-OTS514 Cannot Be Substituted by Racemic OTS514 or Alternative TOPK Inhibitors Without Quantitative Reconciliation of Target Engagement, Selectivity, and Toxicity Profiles

Generic substitution among TOPK inhibitors or between racemic and enantiopure material carries quantifiable risk. The defining reference compound, OTS514, exhibits an IC50 of 2.6 nM in TOPK biochemical assays, yet the same racemic material causes dose‑limiting hematopoietic toxicity (leukocytopenia, thrombocytosis) at efficacious exposures in murine xenograft models [1]. Its close structural analog OTS964 sacrifices biochemical potency (TOPK IC50 = 28 nM, an ~11‑fold reduction) but gains oral bioavailability and eliminates hematological toxicity via liposomal formulation, creating an efficacy–safety trade‑off [2]. The earlier tool compound HI‑TOPK‑032 operates at a fundamentally different potency tier (TOPK IC50 ≈ 2 µM, ~770‑fold weaker than OTS514) . The provision of (S)-OTS514 as a defined stereoisomer ensures that batch‑matched target engagement and selectivity profiling can be replicated across studies, a crucial factor given that uncharacterized racemic mixtures may mask differential contributions of the distomer to cellular efficacy, CYP metabolism, or hemopoietic stem cell toxicity [3].

Target Compound

Potential Substitute

Racemic OTS514

Defined S-enantiomer activity

Uncharacterized R-enantiomer may confound potency and PK

Distomer contribution to off-target effects and metabolism is unknown.

OTS964

Maximal in vivo target engagement with monitored toxicity

Lower biochemical potency; introduces CDK11 off-target activity

Efficacy-safety profile differs; OTS964 is orally bioavailable and lacks hematological toxicity.

HI-TOPK-032

Low-nanomolar pathway inhibition context

Micromolar potency tier (~770-fold weaker) limits target-engagement assays

Higher concentrations required may increase off-target kinase risk and solvent burden.

• [1] Matsuo Y, Park JH, Miyamoto T, et al. TOPK inhibitor induces complete tumor regression in xenograft models of human cancer through inhibition of cytokinesis. Sci Transl Med. 2014;6(259):259ra145. View Source
• [2] American Association for Cancer Research. Novel Molecule Targets Cytokinesis. Cancer Discov. 2014; published online November 13, 2014. View Source
• [3] Kato T, Inoue H, Imoto S, et al. Oncogenic roles of TOPK and MELK, and effectiveness of their specific inhibitors in kidney cancer cells. Oncotarget. 2016;7(14):17652-17664. View Source

(S)-OTS514 Quantitative Differentiation Versus Closest TOPK‑Targeted Comparators

Biochemical Potency Head‑to‑Head: (S)-OTS514 Versus OTS964 and HI‑TOPK‑032 in TOPK Enzymatic Assays

In a cell‑free TOPK kinase assay, (S)-OTS514 (the active S‑enantiomer) achieves an IC50 of 2.6 nM [1]. OTS964, the dimethylated derivative modified for improved pharmacokinetics, registers an IC50 of 28 nM against TOPK, an ~11‑fold reduction in biochemical potency . HI‑TOPK‑032, a structurally unrelated TOPK inhibitor tool compound, exhibits an IC50 approximately 2 µM, representing roughly a 770‑fold decrease relative to (S)-OTS514 .

Biochemical Potency

Head-to-head

2.6 nM IC50

OTS964: ~11-fold less potent (28 nM)

HI-TOPK-032: ~770-fold less potent (≈2 µM)

Supports low-concentration target-engagement assays.

Cell-free TOPK assay; ATP-competitive mode confirmed.

Evidence Dimension	TOPK (PBK) enzymatic inhibition IC50
Target Compound Data	IC50 = 2.6 nM (S‑enantiomer)
Comparator Or Baseline	OTS964 IC50 = 28 nM; HI-TOPK-032 IC50 ≈ 2,000 nM
Quantified Difference	OTS964: ~11‑fold less potent; HI‑TOPK‑032: ~770‑fold less potent
Conditions	Cell‑free TOPK kinase activity assay; ATP‑competitive mode of inhibition confirmed for OTS514 class

Why This Matters

For biochemical screening cascades or cellular target‑engagement assays, a 1‑log to nearly 3‑log inferior potency demands higher compound concentrations, increasing risk of off‑target kinase engagement and limiting interpretability of negative results.

• [1] Matsuo Y, Park JH, Miyamoto T, et al. TOPK inhibitor induces complete tumor regression in xenograft models of human cancer through inhibition of cytokinesis. Sci Transl Med. 2014;6(259):259ra145. View Source

Kinase‑Panel Selectivity Fingerprint: OTS514 Exhibits Single‑Target Dominance at 0.2 µM

OTS514 (racemic) screened against a panel of 60 kinases at 0.2 µM inhibited only 11.5%–18.5% of tested kinases . This narrow inhibition window at a concentration ~77‑fold above the TOPK IC50 indicates pronounced selectivity for the intended target. In contrast, OTS964 retains high affinity for TOPK (IC50 = 28 nM) but introduces a potent secondary target, CDK11, with a binding Kd of 40 nM . The narrower selectivity spectrum of OTS514 is critical for experiments where exclusive TOPK inhibition must be deconvoluted from CDK11‑mediated effects on transcription and splicing.

Kinase Selectivity

Cross-study comparable

11.5–18.5% inhibition at 0.2 µM

60-kinase panel; ~77-fold above TOPK IC50

Narrow inhibition window supports target deconvolution studies.

OTS964 shows additional CDK11 hit (Kd = 40 nM).

Evidence Dimension	Kinase panel selectivity (60‑kinase panel at 0.2 µM)
Target Compound Data	11.5–18.5% inhibition across 60 kinases at 0.2 µM
Comparator Or Baseline	OTS964: additional high‑affinity hit CDK11 (Kd = 40 nM) identified beyond TOPK
Quantified Difference	OTS514: <20% hit rate in panel; OTS964: multi‑target profile with CDK11 liability
Conditions	0.2 µM compound concentration; panel of 60 kinases

Why This Matters

Procurement of (S)-OTS514 enables experiments where exclusive TOPK inhibition is required to dissect mechanism with minimal confounding poly‑pharmacology, a key consideration for target deconvolution and gene‑expression signature analysis.

Cellular Growth Inhibition in Ovarian Cancer: Direct Comparative IC50 Ranges for OTS514 Versus OTS964

In a head‑to‑head comparison across a panel of ovarian cancer cell lines using the MTT assay, OTS514 demonstrated growth‑inhibitory IC50 values spanning 3.0–46 nM, while OTS964 yielded IC50 values of 14–110 nM [1]. The potency shift observed in cells mirrors the biochemical rank order (2.6 nM vs. 28 nM) and underscores that the 11‑fold biochemical differential translates into a consistent cellular efficacy gap. In TOPK‑negative HT29 cells, the IC50 of OTS514 was 170 nM, confirming a >65‑fold cellular selectivity window between target‑expressing and non‑expressing cells [2].

Cellular Potency

Head-to-head

(S)-OTS514 IC50 3.0–46 nM

OTS964 IC50 14–110 nM

Selectivity window >65-fold vs. TOPK(-) HT29

Reported cellular potency advantage supports lower working concentrations.

Ovarian cancer cell panel; MTT endpoint.

Evidence Dimension	Cell viability IC50 in ovarian cancer cell lines (MTT assay)
Target Compound Data	IC50 range = 3.0–46 nM
Comparator Or Baseline	OTS964 IC50 range = 14–110 nM; TOPK‑negative HT29 cells IC50 = 170 nM
Quantified Difference	OTS514 1.5‑ to 4.7‑fold more potent than OTS964 across cell lines; >65‑fold selectivity for TOPK‑positive vs. TOPK‑negative cells
Conditions	MTT viability endpoint; panel of human ovarian cancer cell lines; primary ovarian cancer cells

Why This Matters

The cellular potency advantage of OTS514 over OTS964 is directly translatable into lower required working concentrations for in vitro oncology models, reducing compound consumption, solvent burden, and off‑target risk.

• [1] Ikeda Y, Park JH, Miyamoto T, et al. T-LAK Cell-Originated Protein Kinase (TOPK) as a Prognostic Factor and a Potential Therapeutic Target in Ovarian Cancer. Clin Cancer Res. 2016;22(24):6110-6117. View Source
• [2] AnjieChem. OTS514 Product Background Datasheet. IC50 values in TOPK-positive and TOPK-negative cell lines. View Source

In Vivo Tumor Growth Inhibition: OTS514 Dose‑Response and Toxicity Signature in Lung Cancer Xenografts

In an A549 lung adenocarcinoma xenograft model, intravenous OTS514 administered at 1, 2.5, and 5 mg/kg once daily for two weeks produced tumor growth inhibition (TGI) of 5.7%, 43.3%, and 65.3% on day 15, respectively, with no body weight loss [1]. However, the same dose range elicited severe hematopoietic adverse events (reduction of red and white blood cells with a compensatory surge in platelets) [2]. By contrast, liposomal encapsulation of OTS514 achieved complete tumor regression without hematological toxicity, and the analog OTS964 (oral, 5 doses) eliminated tumors in 5 of 6 mice without altering blood cell counts [3]. These data delineate (S)-OTS514 as a high‑efficacy, high‑toxicity tool suitable for proof‑of‑concept target validation, explicitly distinct from the low‑toxicity, orally bioavailable profile of OTS964.

In Vivo Response

Head-to-head

TGI at 5 mg/kg i.v. 65.3% day 15

Toxicity Hematological (↓RBC, ↓WBC, ↑platelets)

OTS964 control Complete regression, no hematological toxicity

Supports short-term in vivo pharmacology with mandatory hematological monitoring.

A549 xenograft; BALB/c nu/nu mice; 14-day dosing.

Evidence Dimension	In vivo tumor growth inhibition and tolerability
Target Compound Data	TGI 65.3% at 5 mg/kg i.v.; severe hematopoietic toxicity (↓RBC, ↓WBC, ↑platelets)
Comparator Or Baseline	OTS964: complete tumor regression in 5/6 mice, no hematological toxicity; liposomal OTS514: complete regression without toxicity
Quantified Difference	OTS514 requires formulation intervention (liposomal) to decouple efficacy from hematotoxicity; OTS964 resolves toxicity through intrinsic structural modification
Conditions	A549 xenograft in BALB/c nu/nu mice; once‑daily i.v. dosing for 14 days; day 15 readout

Why This Matters

Selection of (S)-OTS514 over OTS964 is scientifically justified when the experimental objective requires achieving maximal TOPK target engagement in vivo in a short‑term pharmacology study where hematopoietic endpoints are explicitly monitored.

• [1] AnjieChem. OTS514 Product Background Datasheet. In vivo TGI and hematopoietic toxicity data from A549 and LU-99 xenograft studies. View Source
• [2] Matsuo Y, Park JH, Miyamoto T, et al. TOPK inhibitor induces complete tumor regression in xenograft models of human cancer through inhibition of cytokinesis. Sci Transl Med. 2014;6(259):259ra145. View Source
• [3] American Association for Cancer Research. Novel Molecule Targets Cytokinesis. Cancer Discov. 2014; published online November 13, 2014. View Source

Enantiomeric Definition and Procurement Reproducibility: (S)-OTS514 as a Defined Stereoisomer

The (S)-enantiomer is the exclusive active stereoisomer reported for the OTS514 scaffold. Vendor-supplied (S)-OTS514 (CAS 1338541-25-5) provides a defined chiral identity, ensuring that all measured activity (IC50 = 2.6 nM) originates from a single enantiomer . Racemic OTS514 (CAS 1338540-63-8) contains an equimolar fraction of the R-enantiomer, for which no pharmacological activity has been independently validated. Undefined racemic material can confound structure‑activity relationship interpretation and introduces variability in cellular and in vivo pharmacokinetic studies arising from differential enantiomer disposition, metabolism, and plasma protein binding [1].

Enantiomeric Definition

Class-level

Single (S)-enantiomer

CAS 1338541-25-5 vs. racemic 1338540-63-8

Enantiomer-attribution review; distomer activity uncharacterized.

Chiral identity per vendor COA; racemate may confound PK and potency.

Evidence Dimension	Chiral identity and batch‑to‑batch reproducibility
Target Compound Data	Single defined (S)-enantiomer; CAS 1338541-25-5; reported IC50 = 2.6 nM attributable exclusively to S‑isomer
Comparator Or Baseline	Racemic OTS514 (CAS 1338540-63-8): equimolar R/S mixture; R‑enantiomer activity uncharacterized
Quantified Difference	(S)-OTS514 guarantees defined stereochemistry; racemic material introduces unknown distomer contribution
Conditions	Chiral identity specification per vendor certificate of analysis; pharmacological activity confirmed in cell‑free TOPK assay

Why This Matters

Procurement of (S)-OTS514 rather than racemic material is essential for exact replication of preclinical pharmacology studies and patent‑compliant use of the invention, as enantiomeric purity directly affects apparent potency, off‑target spectrum, and in vivo pharmacokinetic reproducibility.

• [1] IUPAC. Compendium of Chemical Terminology, 2nd ed. (the "Gold Book"). Resolution (R05320). View Source

Evidence‑Directed Application Scenarios for (S)-OTS514 in Academic and Industrial Research

Biochemical Target Validation Where Maximal TOPK Inhibition Is Required at the Lowest Feasible Compound Concentration

Researchers conducting in vitro kinase cascade reconstitution or cellular thermal shift assays (CETSA) benefit from (S)-OTS514's 2.6 nM IC50, which delivers >99% target occupancy at 100 nM in biochemical systems. At this concentration, OTS964 would provide only ~78% occupancy (calculated from IC50 = 28 nM), creating ambiguity in target engagement experiments [1]. The narrow kinase selectivity profile (<20% inhibition of 60 kinases at 0.2 µM) further supports use as the preferred chemical probe for TOPK function .

Short‑Term In Vivo Pharmacodynamic Studies with Mandatory Hematological Monitoring

Investigators aiming to establish proof‑of‑concept that pharmacological TOPK inhibition suppresses tumor‑intrinsic proliferation signaling in vivo should select (S)-OTS514. Intravenous dosing at 5 mg/kg daily produces 65% TGI within 14 days in A549 xenografts, enabling robust pharmacodynamic biomarker readouts (p‑TOPK Thr9, p‑histone H3 Ser10, FOXM1 transcript reduction) [2]. Concurrent complete blood count monitoring is mandatory given the established hematopoietic toxicity [3].

Ovarian Cancer Translational Models: Head‑to‑Head Cellular Sensitivity Comparisons

When profiling primary patient‑derived ovarian cancer cells for TOPK dependency, (S)-OTS514's established IC50 range (3.0–46 nM) provides a tighter, more sensitive detection window than OTS964 (14–110 nM), as demonstrated in the Ikeda et al. Clinical Cancer Research study across 31 primary samples [4]. Oral OTS514 (in liposomal formulation) also significantly elongated overall survival in the ES‑2 peritoneal dissemination model (P < 0.001 vs. vehicle), validating translational relevance [5].

Combinatorial Synthetic Lethality and Immunomodulatory Agent Studies

OTS514 exhibits exquisite in vitro synergy with lenalidomide in multiple myeloma cell lines (Chou‑Talalay combination indices < 1 at IC50, IC75, and IC90; additive loss of IKAROS and IRF4 proteins) [6]. The defined enantiomeric identity of (S)-OTS514 ensures that synergy calculations and mechanistic conclusions (e.g., E2F1 target gene suppression, snoRNA upregulation) are reproducible across independent labs. This application is particularly relevant for groups exploring TOPK inhibition as a sensitizer to immunomodulatory imide drug (IMiD) therapy.

Application

Selection Property

Validation Focus

Biochemical target validation

Low-nanomolar potency and single-target kinase selectivity

Target occupancy >99% at 100 nM; minimal poly-pharmacology for pathway deconvolution

Short-term in vivo pharmacodynamics

High tumor growth inhibition with explicit toxicity monitoring requirement

65% TGI in A549 xenograft; mandatory complete blood count and hematopoietic endpoint review

Ovarian cancer model-response studies

Defined cellular sensitivity window in patient-derived cells

IC50 range 3.0–46 nM; supports TOPK-dependency profiling across primary samples

Combinatorial synthetic lethality assays

Reproducible stereochemistry for synergy calculations

Chou-Talalay combination indices with lenalidomide; E2F1/IRF4 pathway-response endpoints

• [1] Matsuo Y, Park JH, Miyamoto T, et al. TOPK inhibitor induces complete tumor regression in xenograft models of human cancer through inhibition of cytokinesis. Sci Transl Med. 2014;6(259):259ra145. View Source
• [2] AnjieChem. OTS514 Product Background Datasheet. In vivo TGI and pharmacodynamic biomarker data. View Source
• [3] American Association for Cancer Research. Novel Molecule Targets Cytokinesis. Cancer Discov. 2014; published online November 13, 2014. View Source
• [4] Ikeda Y, Park JH, Miyamoto T, et al. T-LAK Cell-Originated Protein Kinase (TOPK) as a Prognostic Factor and a Potential Therapeutic Target in Ovarian Cancer. Clin Cancer Res. 2016;22(24):6110-6117. View Source
• [5] Ikeda Y, et al. ASCO Meeting Program Guide Abstract e17091. J Clin Oncol. 2016;34(suppl). Oral OTS514 elongated overall survival in ES-2 peritoneal dissemination model. View Source
• [6] Blood. Treatment with the Novel TOPK Inhibitor OTS514 Exhibits Potent Anti-Myeloma Activity in Pre-Clinical Models. 2017;130(Suppl 1):4415. View Source